Cas no 338750-82-6 (3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 338750-82-6
• MDL: MFCD00138936
• CID: 4647570
• Update Time: 2025-06-15

3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-ANILINOTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE
• 3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(phenylamino)-

• MDL： MFCD00138936

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Introduction to 3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 338750-82-6)

3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 338750-82-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its role in developing novel therapeutic agents. The presence of both phenylamino and thieno[3,2-d]pyrimidinone moieties in its structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further investigation.

The thieno[3,2-d]pyrimidin-4-one core is a fused heterocycle consisting of a thiophene ring linked to a pyrimidine ring. This structural motif is known for its ability to interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions. The phenylamino substituent at the 3-position introduces a polar aromatic group that can enhance solubility and binding affinity. Such structural features are often exploited in drug design to optimize pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one and biological macromolecules. Studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The thienopyrimidine scaffold, in particular, has been identified as a key pharmacophore in several FDA-approved drugs, underscoring its therapeutic relevance.

In the realm of oncology research, 3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one has shown promise as a lead compound for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. Preclinical studies have demonstrated that derivatives of this compound can selectively inhibit specific kinases while minimizing off-target effects. This selectivity is critical for reducing toxicity and improving patient outcomes in cancer therapy.

The phenylamino group in the molecule is particularly noteworthy for its potential to modulate protein-protein interactions. By serving as a hydrogen bond acceptor or donor, this moiety can enhance binding affinity to therapeutic targets. Additionally, the aromatic nature of the phenyl ring allows for π-π stacking interactions with other aromatic residues in proteins, further stabilizing the drug-target complex. These interactions are essential for achieving high efficacy in drug design.

Another area of interest is the application of 3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Research indicates that this compound may interfere with inflammatory signaling pathways by inhibiting key mediators such as cyclooxygenases (COX) or lipoxygenases (LOX). By modulating these pathways, the compound could offer a novel approach to managing inflammatory conditions without the side effects associated with traditional anti-inflammatory drugs.

The synthesis of 3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one presents an intriguing challenge due to the complexity of its heterocyclic structure. However, modern synthetic methodologies have enabled efficient construction of this scaffold through multi-step reactions involving cyclization and functional group transformations. Advances in green chemistry have also contributed to more sustainable synthetic routes, reducing waste and improving yields. These developments are essential for scaling up production and making the compound more accessible for further research.

Future directions in the study of 3-(phenylamino)-3H,4H-thieno[3,2-d]pyrimidin-4-one include exploring its potential as an antimicrobial agent. Antibiotic resistance poses a significant global health threat, necessitating the discovery of novel antimicrobial compounds. The structural features of this thienopyrimidine derivative suggest it may disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies have shown promising results when tested against certain bacterial strains resistant to conventional antibiotics.

Moreover, the thieno[3,2-d]pyrimidinone core has been investigated for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and oxidative stress. Compounds that can modulate these pathological processes may offer therapeutic benefits. Research has indicated that derivatives of this scaffold can scavenge reactive oxygen species (ROS) and inhibit proteasome activity—a critical factor in protein degradation—potentially slowing disease progression.

The role of phenylamino groups in enhancing drug bioavailability cannot be overstated. These groups often improve solubility in aqueous environments while maintaining stability during storage and administration. This balance is crucial for developing oral formulations that are both effective and patient-friendly. Additionally, the phenyl ring can be further functionalized—such as through halogenation or alkylation—to tailor pharmacological properties for specific applications.

In conclusion, 338750-82-6 represents a structurally intriguing compound with diverse potential applications across multiple therapeutic areas. Its unique combination of pharmacophores—namely the thienopyrimidine core and phenylamino substituent—makes it an attractive candidate for further development into novel drugs targeting cancer、inflammation、neurodegenerative diseases，and other conditions。With ongoing research efforts focused on optimizing synthesis、biological activity，and formulation，this compound holds significant promise for improving human health outcomes.